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Compound of Interest

Compound Name: z-glu-otbu

Cat. No.: B554398

Z-Glu-OtBu is a derivative of the amino acid L-glutamic acid. Its structure is characterized by
two key protecting groups:

e Z-group (Benzyloxycarbonyl): This group is attached to the a-amino group of the glutamic
acid backbone. It serves to prevent the amino group from participating in unwanted side
reactions during peptide synthesis.[1]

o OtBu group (tert-butyl ester): This group protects the a-carboxyl group of glutamic acid. The
bulky tert-butyl group provides steric hindrance, preventing this carboxyl group from reacting
out of turn.

It is important to distinguish Z-Glu-OtBu (CAS 5891-45-2), where the tert-butyl ester is on the
a-carboxyl group, from its isomer, Z-Glu(OtBu)-OH (CAS 3886-08-6), where the tert-butyl ester
IS on the y-carboxyl group.[1][2] This guide focuses on the former. The presence of these
protecting groups allows for the selective formation of peptide bonds involving the unprotected
y-carboxyl group.
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Caption: Chemical structure of Z-Glu-OtBu.

Physicochemical Properties

Z-Glu-OtBu is typically supplied as a white crystalline powder.[2][3] Its key physicochemical
properties are summarized in the table below.
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Property Value Reference(s)
CAS Number 5891-45-2

Molecular Formula C17H23NO6

Molecular Weight 337.37 g/mol

Appearance White crystalline powder

Melting Point 81.0t0 85.0 °C

Boiling Point 522.6 °C at 760 mmHg

Density 1.2+0.1 g/cm3

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl
Acetate, DMSO, Acetone

Storage Conditions 2-8°C

Synthesis of Z-Glu-OtBu

The synthesis of Z-Glu-OtBu is typically achieved through a multi-step process involving the
protection of the functional groups of L-glutamic acid. A general synthetic workflow is outlined
below.

Experimental Protocol: General Synthesis

The synthesis involves the esterification of glutamic acid with benzyl alcohol and tert-butyl
alcohol. This process requires the use of an esterification catalyst such as
dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The
reaction is carried out in a suitable solvent, and the final product is purified through filtration or
extraction.
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Caption: General workflow for the synthesis of Z-Glu-OtBu.

Applications in Peptide Synthesis

Z-Glu-OtBu is a valuable building block in peptide synthesis, particularly in Solid-Phase
Peptide Synthesis (SPPS). Its protected functional groups allow for the controlled, stepwise
addition of amino acids to a growing peptide chain attached to a solid resin support.

Role in Solid-Phase Peptide Synthesis (SPPS)

In SPPS, Z-Glu-OtBu, with its protected amino and a-carboxyl groups, can be incorporated
into a growing peptide chain. The unprotected y-carboxyl group is activated and coupled to the
free amino group of the peptide-resin. Following this coupling step, the Z-group of the newly
added glutamic acid residue is selectively removed (deprotection), revealing a new free amino
group ready for the next coupling cycle. This iterative process of coupling and deprotection
allows for the synthesis of a desired peptide sequence.
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Solid Support
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Caption: Simplified workflow of Z-Glu-OtBu in SPPS.

Safety and Handling

While Z-Glu-OtBu has low toxicity, it is important to handle it with care in a laboratory setting.

Standard safety protocols should be followed, including the use of personal protective
equipment to avoid contact with eyes and skin.

In summary, Z-Glu-OtBu is a cornerstone reagent for chemists and pharmaceutical scientists,
enabling the precise construction of complex peptides for research and therapeutic
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applications. Its well-defined structure and properties make it an indispensable tool in the
development of novel peptide-based drugs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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